2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H22N2O4S/c1-19(2)9-12-17(13(22)10-19)26-18(20-12)21-16(23)8-11-5-6-14(24-3)15(7-11)25-4/h5-7H,8-10H2,1-4H3,(H,20,21,23)
• InChI Key: CKYJIHQCEABFAS-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)CC3=CC(=C(C=C3)OC)OC)C

Description

2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide, also known as DMOT, is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields. DMOT is a synthetic compound that belongs to the class of benzothiazole derivatives. It possesses a unique chemical structure that makes it a valuable compound in medicinal chemistry, biochemistry, and other related fields.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms through the disruption of their cell membranes. 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has also been found to induce apoptosis (programmed cell death) in cancer cells, making it a potential anticancer agent.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and to increase the expression of antioxidant enzymes. 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This makes 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide a potential agent for the treatment of various diseases such as osteoarthritis and cancer.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has several advantages and limitations for lab experiments. One of the advantages is its potent antimicrobial and anticancer activity, which makes it a valuable compound for the development of new drugs. 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is its potential toxicity, which makes it difficult to use in vivo experiments.

Future Directions

There are several future directions for the research on 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide. One of the potential directions is the development of new drugs based on the structure of 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide. Another direction is the investigation of its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide and its potential toxicity.

Synthesis Methods

2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide can be synthesized through a multistep reaction process. The synthesis process involves the reaction of 3,4-dimethoxybenzaldehyde with 2-aminothiophenol to form 2-(3,4-dimethoxyphenyl)-1,3-benzothiazole. The benzothiazole is then reacted with 2-bromoacetophenone to form 2-(3,4-dimethoxyphenyl)-N-(2-acetylphenyl)benzothiazole. Finally, the compound is reacted with dimethylamine to form 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been extensively studied for its potential use in various fields of scientific research. It has been found to possess significant antimicrobial, antifungal, and anticancer properties. 2-(3,4-dimethoxyphenyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been shown to exhibit potent activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. It has also been found to be effective against fungal infections such as Candida albicans.